Cas no 56011-12-2 (2,2-Diethoxypropanenitrile)

• Product Name: 2,2-Diethoxypropanenitrile
• CAS No: 56011-12-2
• Molecular Formula: C₇H₁₃NO₂
• Molecular Weight: 143.183622121811
• MDL: MFCD00209573
• CID: 944814
• PubChem ID: 87569244

2,2-Diethoxypropanenitrile Properties

Names and Identifiers

• 2,2-Diethoxypropanenitrile
• 2,2'-DIETHOXYPROPIONITRILE
• 2,2-DIETHOXYPROPIONITRILE
• 2,2'-DIETHOXYPROPANENITRILE
• 2,2-diethoxy-propionitrile
• MFCD00209573
• SCHEMBL443248
• AKOS015913028
• 2,2-Diethoxypropanenitrile #
• diethoxypropionitrile
• DB-004317
• DTXCID00291774
• 2,2-Diethoxypropionitrile, 98%
• D90123
• DTXSID80340693
• D2866
• Propanenitrile, 2,2-diethoxy-
• EN300-6477598
• 2,2-diethoxypro-pionitrile
• 56011-12-2

• MDL： MFCD00209573
• InChIKey： QPFCLGADWIWYFW-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13NO2/c1-4-9-7(3,6-8)10-5-2/h4-5H2,1-3H3
• SMILES： CCOC(C)(C#N)OCC

Computed Properties

• Exact Mass: 143.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 143.094628657g/mol
• Heavy Atom Count: 10
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• LogP: 1.29918
• PSA: 42.25000
• Refractive Index: n20/D 1.398(lit.)
• Boiling Point: 79°C/45mmHg(lit.)
• Flash Point: Fahrenheit: 111.2 ° f
  Celsius: 44 ° c
  
• Solubility: Slightly soluble (12 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.918 g/mL at 25 °C(lit.)

2,2-Diethoxypropanenitrile Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S16-S26-S36
• Safety Instruction： S16-S26-S36
• Risk Phrases：R10; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• HazardClass：3

2,2-Diethoxypropanenitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
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• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals